methyl 6-bromo-4-chloro-1H-indole-2-carboxylate
Description
“Methyl 6-bromo-4-chloro-1H-indole-2-carboxylate” is a chemical compound with the molecular formula C10H8BrNO2 . It has an average mass of 254.080 Da and a monoisotopic mass of 252.973831 Da . It is a derivative of indole, a significant heterocyclic system in natural products and drugs .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a core indole ring substituted with a bromine atom at the 6th position, a chlorine atom at the 4th position, and a carboxylate group at the 2nd position .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-bromo-4-chloro-1H-indole-2-carboxylate involves the bromination and chlorination of 1H-indole-2-carboxylic acid followed by esterification with methyl alcohol.", "Starting Materials": [ "1H-indole-2-carboxylic acid", "Bromine", "Chlorine", "Methyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 1H-indole-2-carboxylic acid in sulfuric acid and add bromine dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Add water to the reaction mixture and extract the product with dichloromethane. Wash the organic layer with sodium hydroxide solution and water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 6-bromo-1H-indole-2-carboxylic acid.", "Step 3: Dissolve 6-bromo-1H-indole-2-carboxylic acid in sulfuric acid and add chlorine dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 4: Add water to the reaction mixture and extract the product with dichloromethane. Wash the organic layer with sodium hydroxide solution and water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 6-bromo-4-chloro-1H-indole-2-carboxylic acid.", "Step 5: Dissolve 6-bromo-4-chloro-1H-indole-2-carboxylic acid in methanol and add sulfuric acid. Heat the mixture under reflux for 2 hours. Cool the mixture and add water. Extract the product with dichloromethane. Wash the organic layer with sodium hydroxide solution and water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain methyl 6-bromo-4-chloro-1H-indole-2-carboxylate." ] } | |
CAS RN |
1602867-67-3 |
Molecular Formula |
C10H7BrClNO2 |
Molecular Weight |
288.5 |
Purity |
95 |
Origin of Product |
United States |
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